Cas no 3691-50-7 (7-benzylpurin-6-amine)

• Product Name: 7-benzylpurin-6-amine
• CAS No: 3691-50-7
• MF: C₁₂H₁₁N₅
• MW: 225.249241113663
• CID: 921762
• PubChem ID: 234974
• Update Time: 2025-04-19

7-benzylpurin-6-amine Chemical and Physical Properties

Names and Identifiers

• 7-benzylpurin-6-amine
• 6-Amino-7-benzyl-7H-purin
• 6-Amino-7-benzylpurin
• 7-benzyl-7h-purin-6-amine
• 7-benzyl-7H-purin-6-ylamine
• 7-Benzyladenin
• 7-Benzyl-adenin
• 7-benzyladenine
• AC1L5TCX
• AC1Q4VE9
• CHEMBL569023
• CTK4H7397
• NSC35870
• SureCN4343213
• 3691-50-7
• SCHEMBL4343213
• NSC-35870
• DTXSID30284139

• Inchi： 1S/C12H11N5/c13-11-10-12(15-7-14-11)16-8-17(10)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H2,13,14,15)
• InChI Key： QRQWXKYGJDARPM-UHFFFAOYSA-N
• SMILES： N1(C=NC2C1=C(N)N=CN=2)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.10163
• Monoisotopic Mass: 225.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.62
• LogP: 2.03800